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Introduction

Undecane, also known as n-undecane or hendecane, is a straight-chain alkane hydrocarbon
with the chemical formula C11H24.[1][2] It is the eleventh member of the alkane series and
exists as a colorless liquid at standard temperature and pressure.[1][2][3] Undecane is a non-
polar molecule with low reactivity, characteristic of alkanes.[1][4] This compound is found
naturally in petroleum fractions and is used in organic synthesis, as a solvent, and as an
internal standard in gas chromatography.[1][2][5] This technical guide provides a
comprehensive overview of the physical and chemical properties of undecane, detailed
experimental protocols for their determination, and a summary of its key chemical reactions.

Physical Properties of Undecane

Undecane is a colorless liquid with a faint, gasoline-like odor that diminishes with purification.
[2][3][5] Its physical state and properties are dictated by the van der Waals forces between its
molecules.[5]

Table 1: General and Physical Properties of n-Undecane
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Property Value References
Molecular Formula Ci11H24 [1112][6]
Molar Mass 156.31 g/mol [2][3][6]
Appearance Colorless liquid [1112][3]
Odor Faint, gasoline-like [31141[5]
Melting Point -26 °C t0 -25.6 °C [1][2][5][6]
Boiling Point 195.7 °C t0 196.1 °C [1112][5][6]
Density 0.740 g/mL at 20-25 °C [11[2][5][6]
Vapor Density 5.4 (vs air) [61[71[8]
Vapor Pressure 55 Pa at 25 °C [21[5119]
Flash Point 62 °C to 65 °C [1][10][11]
Autoignition Temperature ~220°C-240°C [12][13]
Refractive Index 1.417 at 20 °C/D [5][6]1112]
Viscosity 1.098 mPa:s at 25 °C [3]
Surface Tension 24.21 mN/m at 25 °C [3]

Table 2: Solubility of n-Undecane
Solvent Solubility References
Water Insoluble (0.0044 - 0.014 mg/L (EI[4]

at 25 °C)

Organic Solvents (e.g.,
ethanol, ether, hexane, Soluble/Miscible [11[4][15]

toluene)

Chemical Properties and Reactivity
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Undecane exhibits the typical chemical properties of an alkane, characterized by its relative
inertness under standard conditions.[5] Its reactions generally require significant energy input,
such as high temperatures or UV light, to initiate. Saturated aliphatic hydrocarbons like
undecane are largely unreactive towards aqueous solutions of acids, alkalis, and most
oxidizing or reducing agents.[7][16] However, they can react with strong oxidizing agents like
nitric acid.[7][16]

Combustion

Like other hydrocarbons, undecane undergoes combustion reactions, which are highly
exothermic.

o Complete Combustion: In the presence of sufficient oxygen, undecane burns to produce
carbon dioxide and water.[17][18]

Balanced Equation: Ci1Hz24(l) + 1702(g) — 11CO2(qg) + 12H20(g)[17][18][19]

e Incomplete Combustion: With a limited supply of oxygen, incomplete combustion occurs,
which can produce carbon monoxide, soot (elemental carbon), and water.[20][21] Carbon
monoxide is a toxic gas that can be harmful to humans.[20]

Balanced Equation (producing Carbon Monoxide): 2C11Hza4(l) + 2302(g) —» 22CO(g) +
24H20(9)[21]

Balanced Equation (producing Soot): Ci1H24(l) + 602(g) — 11C(s) + 12H20(g)[21]
Halogenation

Undecane can undergo free-radical halogenation in the presence of UV light. This reaction is
not highly selective, particularly with chlorine, and can result in a mixture of halogenated
undecane isomers. Bromination shows greater selectivity than chlorination.[5]

Experimental Protocols

The determination of the physicochemical properties of undecane relies on established
laboratory techniques.

1. Determination of Boiling Point (Capillary Method)
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 Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals
the external pressure.[22]

o Methodology:
o A small amount of liquid undecane is placed in a test tube.
o A capillary tube, sealed at one end, is placed open-end-down into the test tube.

o The test tube is attached to a thermometer and heated in a controlled manner (e.g., using
a Thiele tube).

o As the temperature increases, a steady stream of bubbles will emerge from the capillary
tube.

o The heat is then slowly removed. The temperature at which the liquid just begins to enter
the capillary tube is recorded as the boiling point.[22]

2. Determination of Melting Point (Capillary Method)

 Principle: The melting point is the temperature at which a substance transitions from a solid
to a liquid state. For pure crystalline solids, this occurs over a narrow temperature range.[22]

e Methodology:

o A small sample of solid (frozen) undecane is finely powdered and packed into a capillary
tube.

o The capillary tube is placed in a melting point apparatus.
o The sample is heated at a controlled rate.

o The temperature range from the appearance of the first liquid droplet to the complete
liquefaction of the solid is recorded as the melting point range.[22]

3. Determination of Density (Pycnometer Method)
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e Principle: Density is the mass of a substance per unit volume. A pycnometer is a flask with a
specific, accurately known volume.

o Methodology:
o A clean, dry pycnometer is weighed.

o The pycnometer is filled with distilled water at a specific temperature and weighed again to
determine the mass of the water. The volume of the pycnometer is calculated from the
known density of water.

o The pycnometer is emptied, dried, and filled with liquid undecane at the same
temperature.

o The pycnometer containing the undecane is weighed.

o The mass of the undecane is determined, and its density is calculated by dividing the
mass by the known volume of the pycnometer.[22]

4. Determination of Viscosity

e Principle: Viscosity is a measure of a fluid's resistance to flow. Various methods can be
employed, including capillary viscometers, rolling-ball viscometers, and vibrating-wire
viscometers.[23]

» Methodology (Capillary Viscometer - e.g., Ubbelohde):

o A known volume of undecane is introduced into the viscometer, which is then placed in a
constant-temperature bath.

o The liquid is drawn up through the capillary tube by suction.

o The time it takes for the liquid to flow between two marked points under the influence of
gravity is measured.

o The kinematic viscosity is calculated from the flow time and the viscometer constant. The
dynamic viscosity can then be determined by multiplying the kinematic viscosity by the
density of the liquid at that temperature.[23]
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Visualizations

Experimental Workflow for Physical Property Determination
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Caption: Experimental workflow for property characterization.
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Caption: Complete combustion reaction of undecane.

Incomplete Combustion of Undecane (Producing CO)
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Caption: Incomplete combustion of undecane to carbon monoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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